Cas no 172739-45-6 (1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone)

• Product Name: 1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone
• CAS No: 172739-45-6
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD04126369
• CID: 1355143
• PubChem ID: 1714661
• Update Time: 2025-06-08

1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-Chloropropoxy)-2-hydroxyphenyl]ethanone
• AC1LVYXN
• 1-&lt
• 4-(3-chloropropoxy)-2-hydroxyphenyl&gt
• -1-ethanone
• 4'-(3-Chloropropoxy)-2'-hydroxyacetophenone
• 1-[4-(3-chloropropoxy)-2-hydroxyphenyl]-1-ethanone
• SureCN7369218
• chloropropoxyhydroxyphenylethanone
• CTK6H8020
• [4-(3-chloropropoxy)-2-hydroxyphenyl]-1-ethanone
• 1-< 4-(3-chloropropoxy)-2-hydroxyphenyl> -1-ethanone
• AR-011
• 1-(4-(3-chloropropoxy)-2-hydroxyphenyl)ethanone(WX191562)
• 1-(4-(3-Chloropropoxy)-2-hydroxyphenyl)ethan-1-one
• SCHEMBL7369218
• 172739-45-6
• AKOS005071379
• 1-(4-(3-Chloropropoxy)-2-hydroxyphenyl)ethanone
• SR-01000306953
• CS-0046955
• 1-[4-(3-chloropropoxy)-2-hydroxyphenyl]ethan-1-one
• 9W-0351
• W15295
• SR-01000306953-1
• J-503188
• MFCD04126369
• DTXSID30364920
• AR-011/11404143
• KPADWTIRNNDRIY-UHFFFAOYSA-N
• XGA73945
• 1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone

• MDL： MFCD04126369
• Inchi： 1S/C11H13ClO3/c1-8(13)10-4-3-9(7-11(10)14)15-6-2-5-12/h3-4,7,14H,2,5-6H2,1H3
• InChI Key： KPADWTIRNNDRIY-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=CC(C(C)=O)=C(C=1)O

Computed Properties

• Exact Mass: 228.05539
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 73-74°
• PSA: 46.53

1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone

Chemical Profile of 1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone (CAS No. 172739-45-6)

1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone, identified by the Chemical Abstracts Service Number (CAS No.) 172739-45-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenyl ring substituted with both a hydroxyl group and a chloropropoxy moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of these functional groups not only influences its chemical reactivity but also opens up avenues for diverse applications in medicinal chemistry and drug discovery.

The 1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone structure is characterized by a central ethanone unit bridging the phenyl ring and the chloropropoxy side chain. The hydroxyl group at the 2-position enhances the molecule's solubility in polar solvents and participates in hydrogen bonding interactions, which are crucial for its binding affinity to biological targets. Meanwhile, the 3-chloropropoxy substituent introduces lipophilicity and electronic effects that can modulate the compound's pharmacokinetic properties. Such structural features make it an intriguing candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in phenyl derivatives as pharmacophores due to their wide range of biological activities. Studies have demonstrated that compounds incorporating hydroxyl and chloroalkoxy groups often exhibit potent interactions with enzymes and receptors involved in various disease pathways. For instance, modifications at the 1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone scaffold have been investigated for their potential in inhibiting kinases, which are key targets in oncology research. The ability to fine-tune the electronic and steric properties of this molecule through structural analogs has led to significant advancements in optimizing drug-like characteristics such as potency, selectivity, and metabolic stability.

The synthesis of 1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps typically include phenylation followed by selective hydroxylation and chloropropyl ether formation. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste generation and improving yield. These synthetic developments are critical for scaling up production while adhering to green chemistry principles, ensuring that pharmaceutical intermediates like 172739-45-6 are produced responsibly.

From a biochemical perspective, the 1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone scaffold exhibits promising interactions with biological macromolecules. Computational modeling studies have predicted its binding affinity to various protein targets, including those implicated in inflammatory diseases and neurodegenerative disorders. The hydroxyl group serves as a hydrogen bond acceptor, while the chloropropoxy side chain provides van der Waals interactions and electrostatic complementarity with negatively charged residues on the target protein surface. Such interactions are fundamental to understanding how this compound may modulate biological pathways.

Current research endeavors are focused on leveraging structural insights from 1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone to develop next-generation therapeutics. By employing structure-based drug design strategies, chemists aim to enhance its pharmacological profile through rational molecular modifications. For example, introducing additional functional groups or exploring conformational constraints could improve binding specificity while minimizing off-target effects. Such efforts align with global trends toward precision medicine, where tailored molecular entities address specific disease mechanisms with high efficacy.

The pharmaceutical industry continues to invest heavily in innovative compounds like 172739-45-6, recognizing their potential to address unmet medical needs. Preclinical studies have begun to elucidate the safety and efficacy profiles of derivatives based on this scaffold, paving the way for future clinical trials. Regulatory agencies closely monitor such developments to ensure that new drug candidates meet stringent quality standards before entering human testing phases. This rigorous oversight underscores the importance of thorough characterization at every stage of drug discovery.

The role of computational chemistry in analyzing 1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide invaluable insights into its behavior within biological systems. These tools allow researchers to predict how slight changes in its structure might affect its pharmacokinetic properties or target interactions without resorting to costly wet lab experiments alone. Such interdisciplinary approaches foster innovation by integrating experimental data with theoretical models.

In conclusion,1-4-(3-Chloropropoxy)-2-hydroxyphenylethanone (CAS No. 172739-45-6) represents a compelling example of how structural complexity can be leveraged for therapeutic benefit through medicinal chemistry innovation。 Its unique combination of functional groups offers opportunities for developing novel treatments across multiple therapeutic areas。 As research progresses， further exploration into its derivatives promises exciting advancements that could shape future medical interventions。 The continued study of this compound exemplifies broader trends toward precision-based therapies driven by deep mechanistic understanding。